7-(3-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• IUPAC Name: 7-(3-methoxyphenyl)-3-(4-nitrophenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C18H13N5O4/c1-27-15-4-2-3-14(11-15)21-9-10-22-16(19-20-17(22)18(21)24)12-5-7-13(8-6-12)23(25)26/h2-11H,1H3
• InChI Key: MBAIQPVFPISKIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=CN3C(=NN=C3C2=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H13N5O4
• Molecular Weight: 363.3 g/mol
• CAS No.: 1021253-47-3

Description

7-(3-Methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (hereafter referred to as 7-MNP-TP) is a small organic molecule with a variety of potential applications in scientific research. It is a heterocyclic compound, containing a nitrogen and oxygen atom in a ring structure, and is a member of the triazole family. 7-MNP-TP has been found to have a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. As such, it has been the subject of much research and has a number of potential applications in the fields of medicine, biochemistry, and pharmacology.

Scientific Research Applications

7-MNP-TP has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory, antioxidant, and antimicrobial properties, making it a potential candidate for use in the treatment of a variety of diseases and conditions. Additionally, 7-MNP-TP has been found to have potential applications in the fields of biochemistry and pharmacology. For example, it has been studied for its ability to modulate the activity of certain enzymes and receptors, and has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2).

Mechanism of Action

The exact mechanism of action of 7-MNP-TP is not yet fully understood. However, it is believed to act by modulating the activity of certain enzymes and receptors. For example, it has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). Additionally, it has been found to interact with a number of other proteins and receptors, including the G-protein coupled receptor GPR40, and the enzyme acetylcholinesterase.
Biochemical and Physiological Effects
7-MNP-TP has been found to have a range of biochemical and physiological effects. In laboratory studies, it has been found to have anti-inflammatory, antioxidant, and antimicrobial properties. Additionally, it has been found to modulate the activity of certain enzymes and receptors, including the enzyme cyclooxygenase-2 (COX-2) and the G-protein coupled receptor GPR40. In animal studies, 7-MNP-TP has been found to reduce inflammation, reduce oxidative stress, and reduce the activity of certain enzymes and receptors.

Advantages and Limitations for Lab Experiments

7-MNP-TP has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be produced in large quantities. Additionally, it has a number of potential applications in scientific research, and has been found to have a range of biological activities. However, there are also some limitations to the use of 7-MNP-TP in laboratory experiments. For example, it has not yet been extensively studied, and the exact mechanism of action is not yet fully understood. Additionally, the safety and toxicity of 7-MNP-TP has not yet been extensively studied, and so it is not yet known if it is safe for use in humans.

Future Directions

There are a number of potential future directions for the research of 7-MNP-TP. These include further studies into the safety and toxicity of the compound, as well as further research into its potential applications in the fields of medicine, biochemistry, and pharmacology. Additionally, further research into the exact mechanism of action of 7-MNP-TP would be beneficial, as this could lead to a better understanding of the compound and its potential uses. Finally, further research into the synthesis of 7-MNP-TP could lead to the development of more efficient and cost-effective methods of production.

Synthesis Methods

7-MNP-TP can be synthesized using a number of different methods. The most common method is the reaction of 3-methoxyphenylacetic acid with 4-nitrophenylhydrazine in the presence of a base, such as sodium carbonate or potassium carbonate. This reaction results in the formation of 7-MNP-TP as the product. Other methods, such as the reaction of 3-methoxyphenylacetic acid with 4-nitrophenylhydrazine in the presence of a Lewis acid catalyst, or the reaction of 3-methoxyphenylacetic acid with 4-nitrophenylhydrazine in the presence of an oxidizing agent, can also be used to synthesize 7-MNP-TP.